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Compound of Interest

Compound Name: N-Nitrosomorpholine

Cat. No.: B3434917

N-Nitrosomorpholine (NMOR) Technical Support
Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the stability and proper storage of N-
Nitrosomorpholine (NMOR).

Frequently Asked Questions (FAQSs)

Q1: What is the general stability of N-Nitrosomorpholine?

Al: N-Nitrosomorpholine is stable at room temperature in neutral and alkaline aqueous
solutions for over 14 days when protected from light.[1] However, its stability is reduced in
acidic solutions.[1] It is sensitive to light, especially UV light, which can cause degradation.[1][2]
It is also considered air-sensitive and combustible.[3][4][5][6]

Q2: What are the primary factors that cause N-Nitrosomorpholine to degrade?

A2: The primary factors leading to the degradation of N-Nitrosomorpholine are exposure to
light (particularly UV light), acidic conditions, and contact with strong oxidizing agents.[1][4][5]
[6][7] Heat can also cause decomposition, leading to the emission of toxic fumes of nitrogen
oxides.[4][5][7]

Q3: How does light exposure, specifically UVA irradiation, affect NMOR's activity?
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A3: Exposure to UVA irradiation can render N-Nitrosomorpholine directly mutagenic, even

without metabolic activation.[8] A study has shown that this induced mutagenic activity is

stable, with about 79% of its damaging potential remaining after 10 days of storage at
temperatures of 37°C, 4°C, or -20°C.[8]

Q4: What happens when N-Nitrosomorpholine decomposes?

A4: When heated to decomposition, N-Nitrosomorpholine emits toxic fumes containing

nitrogen oxides.[4][5][7] Photolytic degradation in solution can lead to various reaction

products.[9]

Troubleshooting Guide

Issue

Possible Cause

Recommended Action

Unexpected experimental
results or loss of compound
activity.

Degradation of N-
Nitrosomorpholine due to

improper storage.

Verify storage conditions.
Ensure the compound is
protected from light, stored at
the recommended
temperature, and the container
is tightly sealed. Consider
using a fresh vial of the

compound.

Visible change in the
appearance of the compound

(e.g., color change).

Potential decomposition. N-
Nitrosomorpholine is typically a
yellow crystalline solid or a
golden liquid.[4][5][7] A
significant change may

indicate degradation.

Do not use the compound if
degradation is suspected.
Dispose of it according to

hazardous waste protocols.

Precipitate formation in N-

Nitrosomorpholine solution.

The melting point of N-
Nitrosomorpholine is
approximately 29°C (84°F).[10]
If stored at low temperatures, it

may solidify.

Gently warm the solution to
room temperature to redissolve
the compound. Ensure
complete dissolution before

use.

Storage and Stability Data
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Recommendation/Observati

Condition Source
on
- Long-term: -20°C (stable for
at least 2 years) - Short-term:

Temperature ] ] [L1],[3114]
+4°C - General Refrigeration:
2-8°C or <15°C

] Protect from light, especially

Light . : [L1[415106]17]
UV light. Store in the dark.
Store under an inert gas as it

Atmosphere o N [3]
is air-sensitive.
Stable in neutral and alkaline

pH agueous solutions. Less stable  [1]
in acidic solutions.

o Incompatible with strong

Incompatibilities o [415161[7]
oxidizing agents.
Store in a tightly closed

Container container in a well-ventilated [12]

place.

Experimental Protocols

Cited Experiment: Stability of Irradiated N-Nitrosomorpholine

» Objective: To investigate the genotoxicity and stability of N-Nitrosomorpholine activity

following UVA irradiation.

» Methodology:

o N-Nitrosomorpholine was exposed to UVA irradiation.

o The mutagenic activity of the irradiated NMOR was assessed using the Ames test, both

with and without metabolic activation.
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o The stability of the mutagenic activity was evaluated by storing the irradiated NMOR at
37°C, 4°C, and -20°C for 10 days before re-testing its activity.[8]

e Results: The study found that UVA-irradiated NMOR was directly mutagenic. This activity
remained stable, with approximately 79% of its damaging potential present after 10 days of
storage at the different temperatures.[8]

Visual Guides
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Caption: Decision tree for proper N-Nitrosomorpholine storage.
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Caption: Troubleshooting workflow for NMOR-related issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. N-Nitrosomorpholine | 59-89-2 | Tokyo Chemical Industry Co., Ltd.(APAC)
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. N-NITROSOMORPHOLINE | 59-89-2 [chemicalbook.com]
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. researchgate.net [researchgate.net]
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e 10. N-Nitrosomorpholine - Wikipedia [en.wikipedia.org]
e 11. adipogen.com [adipogen.com]

e 12. cleanchemlab.com [cleanchemlab.com]

 To cite this document: BenchChem. [N-Nitrosomorpholine stability and proper storage
conditions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b3434917#n-nitrosomorpholine-stability-and-proper-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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